Cas no 923949-13-7 (tert-butyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate
• CAS No: 923949-13-7
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5762979
• PubChem ID: 57436783
• Update Time: 2025-06-14

tert-butyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 923949-13-7
• tert-butyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate
• SCHEMBL732497
• EN300-1456045
• 2-Propenoic acid, 3-(5-chloro-2-pyridinyl)-, 1,1-dimethylethyl ester, (2E)-

• Inchi： 1S/C12H14ClNO2/c1-12(2,3)16-11(15)7-6-10-5-4-9(13)8-14-10/h4-8H,1-3H3/b7-6+
• InChI Key： XMCHDFBOSOOEGW-VOTSOKGWSA-N
• SMILES： ClC1=CN=C(C=C1)/C=C/C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 328.0±27.0 °C(Predicted)
• pka: 1.90±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on tert-butyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate

Recent Advances in the Study of tert-butyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate (CAS: 923949-13-7)

The compound tert-butyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate (CAS: 923949-13-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of tert-butyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical structure, featuring a conjugated double bond and a chloropyridinyl moiety, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

One of the most notable advancements in this area is the optimization of synthetic routes for tert-butyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate. A recent publication in the Journal of Medicinal Chemistry detailed a high-yield, scalable synthesis method that employs palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of production but also reduces the environmental impact compared to traditional synthetic approaches.

In terms of biological activity, preliminary studies have demonstrated that tert-butyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate exhibits promising inhibitory effects against certain protein kinases involved in cancer progression. Specifically, it has shown activity against the epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR), both of which are critical targets in oncology research. These findings suggest that this compound could serve as a lead structure for the development of new anticancer agents.

Further investigations into the mechanism of action of tert-butyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate have revealed its ability to modulate cellular signaling pathways. For instance, it has been shown to interfere with the PI3K/Akt/mTOR pathway, which plays a central role in cell survival and proliferation. This multi-targeted activity makes it a particularly attractive candidate for further drug development.

Despite these promising results, challenges remain in the clinical translation of tert-butyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Recent efforts have focused on modifying the ester functionality and exploring alternative substituents on the pyridine ring to enhance the compound's pharmacokinetic properties.

In conclusion, tert-butyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate (CAS: 923949-13-7) represents a valuable chemical entity with significant potential in drug discovery. Its versatile synthetic utility and promising biological activity make it a compound of interest for researchers in chemical biology and medicinal chemistry. Future studies should focus on further elucidating its mechanism of action and optimizing its pharmacological profile to unlock its full therapeutic potential.